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Compound of Interest

Compound Name: 2,4,6-Triethylaniline

Cat. No.: B3049202

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Foundational Principles: The "Frustration" Leading
to Reactivity

The concept of a Frustrated Lewis Pair (FLP) represents a paradigm shift in catalysis, moving
beyond the traditional reliance on transition metals for the activation of small, kinetically stable
molecules. An FLP consists of a Lewis acid and a Lewis base that, due to significant steric
hindrance, are prevented from forming a classic dative bond or "adduct".[1] This unquenched
reactivity, a state of perpetual "frustration,” leaves the acidic and basic centers available to
cooperatively interact with a third substrate molecule.

The quintessential reaction of an FLP is the heterolytic cleavage of dihydrogen (Hz). The Lewis
base, with its available lone pair, attacks one hydrogen atom, while the electron-deficient Lewis
acid accepts the hydride (H™) from the other. This process generates a zwitterionic salt,
effectively "activating” Hz for subsequent reactions like hydrogenation. This principle extends to
other small molecules such as CO2z, SOz, N20, alkenes, and alkynes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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